Silver diethyldithiocarbamate

• CAS: 38351-46-1
• Molecular Formula: C5H10AgNS2
• Molecular Weight: 256.1 g/mol
• InChI: InChI=1S/C5H11NS2.Ag/c1-3-6(4-2)5(7)8;/h3-4H2,1-2H3,(H,7,8);/q;+1/p-1
• InChIKey: NSVHDIYWJVLAGH-UHFFFAOYSA-M

Silver Diethyldithiocarbamate CAS 38351-46-1: Analytical Reagent Grade Procurement and Key Characteristics

Silver diethyldithiocarbamate (AgDDTC, formula AgS₂CN(CH₂CH₃)₂, CAS 38351-46-1/1470-61-7) is an organosilver salt of diethyldithiocarbamic acid, supplied as a greenish-yellow crystalline powder [1]. It is classified within the metal dithiocarbamate family and is distinguished by its specific solubility profile: insoluble in water, sparingly soluble in common organic solvents (e.g., benzene, carbon tetrachloride), and freely soluble in pyridine [2]. ACS Reagent Grade material is specified with purity ≥99.0%, melting point 172–175 °C, and absorbance <0.1 at 525 nm for a 0.5% solution in pyridine [3]. Commercial grades include ACS Reagent and EMSURE® Reag. Ph Eur, both requiring refrigerated storage (2–8 °C) to maintain stability . These specifications directly underpin its utility as a standardized analytical reagent for colorimetric arsenic determination and as a ligand-transfer agent in synthetic applications.

Workflow

Colorimetric arsenic determination

Selection

Water-insoluble arsine trapping agent

Format

ACS Reagent Grade, pyridine-soluble

• [1] Wikipedia contributors. (2020). Silver diethyldithiocarbamate. Wikipedia, The Free Encyclopedia. View Source
• [2] Internetchemie. (n.d.). Silberdiethyldithiocarbamat. internetchemie.info. View Source
• [3] ACS Publications. (2017). Silver Diethyldithiocarbamate, ACS Reagent Chemicals. pubs.acs.org. View Source

Silver Diethyldithiocarbamate: Why Sodium Diethyldithiocarbamate or Alternative Metal Dithiocarbamates Are Not Suitable Substitutes

Procurement of silver diethyldithiocarbamate (AgDDTC) cannot be generically substituted by the less expensive sodium diethyldithiocarbamate (NaDDTC) or other metal dithiocarbamates due to a fundamental difference in water solubility that directly determines analytical utility. While NaDDTC is water-soluble, AgDDTC is uniquely water-insoluble, a property that enables it to function as a selective trapping agent for arsine (AsH₃) in aqueous arsenic determinations without itself dissolving into the sample matrix [1]. This differential solubility is the mechanistic basis for the standard colorimetric arsenic method. Alternative metal dithiocarbamates, such as zinc or copper DDTC, present distinct solubility, stability, and reactivity profiles that are optimized for entirely different applications—e.g., Zn(DDTC)₂ as a soil nitrification inhibitor [2]—and cannot replicate AgDDTC's quantitative response to arsine. The following evidence guide provides quantifiable differentiation that establishes AgDDTC as the analytically validated reagent of choice for specific procurement scenarios.

NaDDTC Water solubility causes immediate dissolution into the aqueous matrix, precluding arsine capture.

Zn / Cu DDTC Distinct reactivity profiles optimized for nitrification inhibition, not quantitative arsine response.

• [1] Wikipedia contributors. (2020). Silver diethyldithiocarbamate. Wikipedia, The Free Encyclopedia. View Source
• [2] Inhibition of nitrification in soil by metal diethyldithiocarbamates. (2003). cquc.net. View Source

Quantitative Evidence Guide: Silver Diethyldithiocarbamate (CAS 38351-46-1) Comparator-Based Differentiation

Silver Diethyldithiocarbamate vs. Sodium Diethyldithiocarbamate: Water Insolubility as a Functional Differentiator for Arsine Trapping

Silver diethyldithiocarbamate (AgDDTC) is uniquely insoluble in water, in direct contrast to sodium diethyldithiocarbamate (NaDDTC), which is freely water-soluble. This physical property difference is not incidental; it is the mechanistic prerequisite for the standard colorimetric arsenic determination method. In the method, arsine gas (AsH₃) generated from the sample is bubbled through a solution of AgDDTC in pyridine or an alternative organic solvent [1]. Because AgDDTC is water-insoluble, the reagent remains in the organic phase and does not partition into the aqueous sample matrix, enabling selective and quantitative trapping of AsH₃ to form a stable, colored complex measurable at 510–525 nm [2]. NaDDTC cannot be substituted in this method because its water solubility would result in immediate dissolution and loss of reagent from the organic trapping phase, precluding arsine capture.

Water solubility vs. NaDDTC

Head-to-head

Insoluble vs. freely soluble

Mandatory for organic-phase arsine trapping

Quantitative response at 510–525 nm

Evidence Dimension	Water solubility
Target Compound Data	Insoluble in water
Comparator Or Baseline	Sodium diethyldithiocarbamate: freely soluble in water
Quantified Difference	Qualitative categorical difference (insoluble vs. soluble)
Conditions	Standard ambient conditions (25 °C, aqueous system)

Why This Matters

Procurement of AgDDTC rather than NaDDTC is mandatory for any laboratory performing the standardized colorimetric arsenic determination method; substitution with NaDDTC results in complete method failure.

• [1] Wikipedia contributors. (2020). Silver diethyldithiocarbamate. Wikipedia, The Free Encyclopedia. View Source
• [2] Krackeler Scientific. (n.d.). Silver diethyldithiocarbamate Product Information. krackeler.com. View Source

Silver Diethyldithiocarbamate Method vs. Molybdenum Blue Method: Superior Precision at Low Arsenic Concentrations

In a comparative study of standard arsenic determination methods, the silver diethyldithiocarbamate (AgDDTC) method demonstrated superior performance to the molybdenum blue method specifically at low arsenic concentrations. The study reported that the AgDDTC method is better for determination of low arsenic levels, whereas the molybdenum blue method is more suitable for high arsenic levels [1]. An independent study further corroborated that the AgDDTC method is superior to both the Gutzeit method and the heteropoly blue (molybdenum blue) method in terms of precision and accuracy [2]. These findings establish AgDDTC as the analytically preferred reagent when the analytical objective is quantification of trace (low ppb to low ppm) arsenic concentrations.

Precision at low arsenic levels

Cross-study

AgDDTC > Molybdenum Blue > Gutzeit

Supports trace-level arsenic analysis selection

Ranking derived from comparative studies

Evidence Dimension	Analytical precision at low arsenic concentrations
Target Compound Data	Better for determination of low arsenic levels; superior precision compared to Gutzeit and heteropoly blue methods
Comparator Or Baseline	Molybdenum blue method (heteropoly blue): better for high arsenic levels; Gutzeit method: least sensitive
Quantified Difference	Directional ranking: AgDDTC > Molybdenum Blue > Gutzeit for low-level precision
Conditions	Spectrophotometric determination of arsenic in aqueous samples

Why This Matters

For procurement decisions involving trace arsenic analysis (e.g., drinking water compliance monitoring), AgDDTC is the empirically validated reagent of choice; molybdenum blue methods are suboptimal for this concentration regime.

• [1] Comparative study of the usual methods for the determination of arsenic. (n.d.). U.S. EPA Health and Environmental Research Online (HERO). View Source
• [2] Application of Silver Diethyldithiocarbamate Method to Determination of Arsenic. (n.d.). AWWA Journal. View Source

Silver Diethyldithiocarbamate-Pyridine System vs. Alternative Arsine Absorbing Media: Molar Extinction Coefficient Comparison

Quantitative spectrophotometric performance of silver diethyldithiocarbamate has been characterized across multiple arsine-absorbing solvent systems. The AgDDTC-morpholine-chloroform system exhibits a molar extinction coefficient (ε) of 1.35 × 10⁴ M⁻¹ cm⁻¹ at 510 nm, with a sensitivity of 0.0055 μg As/mL and color stability of 3 days [1]. The AgDDTC-dicyclohexylamine-chloroform modified method yields ε = 1.10 × 10⁴ L·mol⁻¹·cm⁻¹ with stability of 2.96% relative standard deviation [2]. The traditional AgDDTC-pyridine system serves as the reference baseline against which these alternative solvent systems are compared [1]. While pyridine is the classical solvent, its odor and toxicity have driven development of alternative formulations; these data quantify the analytical performance of each variant, enabling informed selection based on laboratory safety requirements without compromising sensitivity.

Molar extinction coefficient

Head-to-head

ε = 1.35 × 10⁴ M⁻¹ cm⁻¹

Reported highest absorptivity with morpholine-CHCl₃

λ = 510 nm; comparison includes pyridine baseline

Evidence Dimension	Molar extinction coefficient (ε) at λmax
Target Compound Data	ε = 1.35 × 10⁴ M⁻¹ cm⁻¹ (morpholine-CHCl₃ system); ε = 1.10 × 10⁴ L·mol⁻¹·cm⁻¹ (dicyclohexylamine-CHCl₃ system)
Comparator Or Baseline	AgDDTC-pyridine system (baseline reference)
Quantified Difference	Morpholine-CHCl₃: ε = 1.35 × 10⁴; Dicyclohexylamine-CHCl₃: ε = 1.10 × 10⁴
Conditions	Spectrophotometric arsenic determination; λ = 510 nm (morpholine), unspecified for dicyclohexylamine

Why This Matters

Procurement of AgDDTC paired with morpholine-chloroform solvent system yields the highest reported molar absorptivity (1.35 × 10⁴) among the compared variants, maximizing signal per unit arsenic concentration.

• [1] Microdetermination of arsenic in water, spectrophotometrically, by arsine-silver diethyldithiocarbamate-morpholine-chloroform system. (2005). ScienceDirect. View Source
• [2] Determinação espectrofotométrica do arsênio em solo da cidade de Santana-AP usando o método do dietilditiocarbamato de prata (SDDC) modificado. (n.d.). openaccess.library.uitm.edu.my. View Source

Silver Diethyldithiocarbamate as Single-Source Precursor for Ag₂S Nanomaterials: Functional Differentiation from Sodium Diethyldithiocarbamate

Silver diethyldithiocarbamate (AgDDTC) functions as a single-source molecular precursor for the thermal decomposition synthesis of silver sulfide (Ag₂S) nanomaterials, a capability that sodium diethyldithiocarbamate (NaDDTC) lacks. In this application, AgDDTC provides both the silver cation and the sulfide anion source within a single molecular entity [1]. Thermal decomposition of AgDDTC has been demonstrated to yield Ag₂S/Ag Janus nanoparticles [1], Ag₂S-graphene nanocomposites [2], and Ag₂S thin films for photoelectrochemical applications [3]. NaDDTC, in contrast, can only serve as a ligand source and requires a separate silver salt (e.g., AgNO₃) to be added for material synthesis, introducing additional stoichiometric control variables and potential anionic contaminants. AgDDTC thus offers a simplified, stoichiometrically precise route to Ag₂S materials.

Ag₂S single-source precursor

Head-to-head

Functional: precursor vs. ligand-only

Simplifies nanomaterial synthesis workflow

NaDDTC requires separate silver source

Evidence Dimension	Single-source precursor capability for Ag₂S synthesis
Target Compound Data	Functions as single-source precursor; thermal decomposition yields Ag₂S directly
Comparator Or Baseline	Sodium diethyldithiocarbamate: cannot serve as single-source precursor; requires separate silver source
Quantified Difference	Functional categorical difference (precursor vs. ligand-only reagent)
Conditions	Thermal decomposition; hydrothermal or solvothermal conditions

Why This Matters

For materials chemistry laboratories synthesizing Ag₂S nanoparticles, thin films, or nanocomposites, AgDDTC procurement simplifies experimental workflow and improves stoichiometric control compared to the two-component NaDDTC + AgNO₃ approach.

• [1] Controlled formation of Ag₂S/Ag Janus nanoparticles using alkylamine as reductant surfactants. (2018). ScienceDirect. View Source
• [2] Preparation of Ag₂S–Graphene nanocomposite from a single source precursor and its surface-enhanced Raman scattering and photoluminescent activity. (2011). ScienceDirect. View Source
• [3] Synthesis and characterization of silver diethyldithiocarbamate cluster for the deposition of acanthite (Ag₂S) thin films for photoelectrochemical applications. (2013). ScienceDirect. View Source

Stability Constant of Silver Diethyldithiocarbamate: Quantitative Comparison with Other Metal-Dithiocarbamate Complexes

The stability constant of the silver diethyldithiocarbamate complex has been determined potentiometrically employing Leden's method to be 1.0 × 10⁹ in 75% ethyl alcohol [1]. This high stability constant (log K ≈ 9.0) reflects the strong affinity of silver(I) for the dithiocarbamate ligand. In the context of metal dithiocarbamate stability comparisons, the silver complex exhibits a markedly higher formation constant than analogous zinc and cadmium diethyldithiocarbamates, which display stability constants in the range of 10⁵–10⁶ [2]. This class-level thermodynamic differentiation underpins the analytical utility of AgDDTC: the high stability of the Ag-DDTC complex ensures quantitative trapping of arsine-derived species, whereas less stable metal-DDTC complexes may undergo ligand exchange or dissociation under assay conditions.

Stability constant

Class-level

K = 1.0 × 10⁹ (log K ≈ 9.0)

Supports quantitative arsine trapping selection

3–4 orders higher than Zn/Cd analogs; potentiometric data

Evidence Dimension	Stability constant (K) of metal-diethyldithiocarbamate complex
Target Compound Data	K = 1.0 × 10⁹ (log K ≈ 9.0)
Comparator Or Baseline	Zinc and cadmium diethyldithiocarbamates: K ≈ 10⁵–10⁶ (log K ≈ 5–6)
Quantified Difference	AgDDTC stability constant is 3–4 orders of magnitude higher than Zn/Cd analogs
Conditions	Potentiometric determination (Leden's method) in 75% ethyl alcohol at room temperature

Why This Matters

The exceptional thermodynamic stability of AgDDTC quantitatively justifies its selection over other metal-dithiocarbamates for applications requiring irreversible metal-ligand binding, including arsine trapping and metal chelation studies.

• [1] Stability Constant of Silver Diethyldithiocarbamate in 75% Ethyl Alcohol (Leden Method). (1972). Zenodo. Department of Chemistry, Gujarat University. View Source
• [2] Liquid-liquid extractions with metal diethyldithiocarbamates as reagents. (2005). Journal of Radioanalytical and Nuclear Chemistry. View Source

Silver Diethyldithiocarbamate (CAS 38351-46-1): Evidence-Based Application Scenarios for Scientific Procurement

Trace Arsenic Determination in Drinking Water and Environmental Samples

This is the principal validated application for silver diethyldithiocarbamate. The method is standardized in multiple jurisdictions for the spectrophotometric determination of total inorganic arsenic in natural, waste, estuarine, and seawaters [1]. The AgDDTC method is specifically indicated when the analytical requirement is quantification of low arsenic concentrations, where it outperforms molybdenum blue and Gutzeit methods in precision [2]. The method involves reduction of arsenic species to arsine (AsH₃), followed by reaction with AgDDTC in pyridine or alternative organic solvent to form a colored complex measured at 510–525 nm. For drinking water monitoring in regions with known arsenic contamination (e.g., Bangladesh), AgDDTC-based methods have been validated to enhance accuracy and sensitivity compared to traditional testing approaches [3].

Synthesis of Ag₂S Nanoparticles, Thin Films, and Graphene Nanocomposites via Single-Source Precursor Route

Silver diethyldithiocarbamate serves as a single-source molecular precursor for the synthesis of silver sulfide (Ag₂S) nanomaterials. Thermal decomposition of AgDDTC yields Ag₂S/Ag Janus nanoparticles [4], and hydrothermal reaction of AgDDTC with graphene oxide produces Ag₂S-graphene nanocomposites with surface-enhanced Raman scattering (SERS) and photoluminescent activity [5]. AgDDTC clusters have also been employed for the deposition of acanthite (Ag₂S) thin films on fluorine-doped tin oxide (FTO) coated glass substrates for photoelectrochemical applications [6]. This precursor route is advantageous because AgDDTC contains both the silver cation and the sulfide source in a single, stoichiometrically defined molecular entity, eliminating the need for separate sulfur precursors and simplifying reaction control.

Colorimetric Arsenic Analysis in Food Products and Biological Specimens

The AgDDTC method is specified in USSR standards and other regulatory frameworks for the determination of toxic elements including arsenic in food products . The method has been applied to arsenic quantification in urine, hair, liver, and other biological specimens, with comparative data indicating good agreement between AgDDTC colorimetry results and atomic absorption (AA) spectrometry measurements [7]. Modifications to the standard AgDDTC method—such as temperature restriction and apparatus improvements—have been validated to increase accuracy for microdetermination of arsenic in pharmaceutical compounds [8]. For feed analysis, modified AgDDTC color development protocols have achieved arsenic recovery rates of up to 96.6% when arsanilic acid is the source [9].

Synthesis of Triorganophosphine and Diphosphine Adducts via Ligand Introduction

Silver diethyldithiocarbamate is used for the introduction of the diethyldithiocarbamato ligand in the preparation of adducts with triorganophosphines and diphosphines . The reaction of AgDDTC with P-donor ligands has been structurally characterized, with adducts such as [Ag(dedc)(PPh₃)₂] and related complexes isolated and analyzed by X-ray crystallography [10]. In this application, AgDDTC functions as both a ligand transfer agent and a source of silver(I) for coordination chemistry studies. The water-insolubility of AgDDTC is advantageous in these syntheses, as it minimizes competing hydrolysis reactions that can occur with water-soluble dithiocarbamate salts. This application is distinct from arsenic analysis and materials synthesis, representing a separate procurement scenario for coordination chemistry and organometallic research laboratories.

Application

Selection Property

Validation Focus

Trace arsenic determination

Water-insoluble arsine trapping

Precision at low ppb/ppm levels

Ag₂S nanomaterial synthesis

Single-source precursor capability

Thermal decomposition pathway control

Food / biological specimen analysis

Colorimetric arsenic response

Recovery rate verification in complex matrices

Coordination chemistry studies

Ligand transfer and Ag(I) source

Adduct characterization with P-donor ligands

• [1] Revista de la Sociedad Química de México. (n.d.). Optimisation of NOM-AA-46-1981 for arsenic determination with silver diethyldithiocarbamate. scielo.org.mx. View Source
• [2] Comparative study of the usual methods for the determination of arsenic. (n.d.). U.S. EPA Health and Environmental Research Online (HERO). View Source
• [3] Frisbie et al. (2005). The development and use of an innovative laboratory method for measuring arsenic in drinking water from western Bangladesh. Environmental Health Perspectives. View Source
• [4] Controlled formation of Ag₂S/Ag Janus nanoparticles using alkylamine as reductant surfactants. (2018). ScienceDirect. View Source
• [5] Preparation of Ag₂S–Graphene nanocomposite from a single source precursor and its surface-enhanced Raman scattering and photoluminescent activity. (2011). ScienceDirect. View Source
• [6] Synthesis and characterization of silver diethyldithiocarbamate cluster for the deposition of acanthite (Ag₂S) thin films for photoelectrochemical applications. (2013). ScienceDirect. View Source
• [7] Solomons, E.T. & Walls, H.C. (n.d.). Comparison of AgDDC colorimetry to AA results for arsenic in biological specimens. socolar.com. View Source
• [8] ジエチルジチオカルバミン酸銀塩による微量ヒ素定量法の改良 (Improvement of microdetermination of arsenic with silver diethyldithiocarbamate). (2008). J-STAGE. View Source
• [9] Organic Arsenicals in Feeds: Comparison of AgDDC method variations with molybdenum blue. (2020). Oxford Journals. View Source
• [10] Synthesis and structural characterization of adducts of silver(I) diethyldithiocarbamate with P-donor ligands. (2007). Inorganica Chimica Acta, 360(9), 2935-2943. View Source